Cas no 75350-99-1 (Guanidine,N,N'-diphenyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)-)

• Product Name: Guanidine,N,N'-diphenyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)-
• CAS No: 75350-99-1
• MF: C₁₅H₁₂N₄S₃
• MW: 344.477578163147
• CID: 578247
• PubChem ID: 434349
• Update Time: 2025-04-19

Guanidine,N,N'-diphenyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N,N'-diphenyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)-
• 1,2-diphenyl-1-(5-sulfanylidene-1,2,4-dithiazol-3-yl)guanidine
• 3H-1,2,4-Dithiazole,guanidine deriv.
• 5-< 1,2-Diphenyl-guanidino> -3H-1,2,4-dithiazol-3-thion
• AC1L8XAW
• AG-H-00313
• CTK5E1472
• N,N'-Diphenyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)guanidine
• N,N'-diphenyl-N-(5-thioxo-5H-[1,2,4]dithiazol-3-yl)-guanidine
• NSC348981
• 1,3-Diphenyl-1-(3-thioxo-3H-1,2,4-dithiazol-5-yl)guanidine
• DTXSID40226328
• 75350-99-1
• NSC-348981
• NSC 348981
• Guanidine, N,N''-diphenyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)-, [C(E)]-
• Guanidine, N,N'-diphenyl-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)-
• 1,3-diphenyl-1-(5-thioxo-1,2,4-dithiazol-3-yl)guanidine
• KMV8JAJ6D4

• Inchi： 1S/C15H12N4S3/c16-13(17-11-7-3-1-4-8-11)19(12-9-5-2-6-10-12)14-18-15(20)22-21-14/h1-10H,(H2,16,17)
• InChI Key： YFFCRAPOYVIPLD-UHFFFAOYSA-N
• SMILES： S1C(=NC(=S)S1)N(/C(/N)=N/C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 344.02266
• Monoisotopic Mass: 344.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 508.3°Cat760mmHg
• Flash Point: 261.2°C
• Refractive Index: 1.748
• PSA: 53.98
• LogP: 5.41890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Dithiazoles Dithiazolethiones